Cas no 1009378-33-9 (2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide)
1009378-33-9 structure
Product Name:2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide
CAS No:1009378-33-9
MF:C12H10BrFN2OS
MW:329.188004016876
CID:2151259
Update Time:2023-08-05
2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide
- CQTRKGSINIWSNH-UHFFFAOYSA-N
- 2-bromo-4-methyl-thiazole-5-carboxylic acid 4-fluoro-benzylamide
- 2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide
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- Inchi: 1S/C12H10BrFN2OS/c1-7-10(18-12(13)16-7)11(17)15-6-8-2-4-9(14)5-3-8/h2-5H,6H2,1H3,(H,15,17)
- InChI Key: CQTRKGSINIWSNH-UHFFFAOYSA-N
- SMILES: BrC1=NC(C)=C(C(NCC2C=CC(=CC=2)F)=O)S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 300
- Topological Polar Surface Area: 70.2
2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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